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Compound of Interest

Compound Name: Azido-PEG2-NHS ester

Cat. No.: B605824

Audience: Researchers, scientists, and drug development professionals.

Introduction

Click chemistry, particularly the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) and
strain-promoted azide-alkyne cycloaddition (SPAAC), has become an invaluable tool for
bioconjugation.[1][2] These reactions are known for their high efficiency, specificity, and
biocompatibility. Azido-PEG2-NHS ester is a heterobifunctional crosslinker that facilitates the
introduction of an azide group onto proteins, antibodies, and other amine-containing
biomolecules.[3][4] The molecule consists of three key parts: an N-hydroxysuccinimide (NHS)
ester for covalent linkage to primary amines, a hydrophilic di-polyethylene glycol (PEG2)
spacer to enhance solubility, and a terminal azide group for subsequent click chemistry
reactions.[4][5]

This document provides detailed protocols for labeling biomolecules with Azido-PEG2-NHS
ester and their subsequent conjugation using both CUAAC and SPAAC methodologies.

Data Presentation

Quantitative data for the reagent and reaction conditions are summarized below.

Table 1: Physicochemical Properties of Azido-PEG2-NHS ester
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Property Value Reference
Molecular Weight 300.3 g/mol [4]

CAS Number 1312309-64-0 [4]

Purity >98% [41[6]
Formula C11H16N4Oe [4]
Solubility Soluble in DMSO, DMF, DCM  [4][6]

| Storage | Store at -20°C, protect from moisture |[7][8][9] |

Table 2: Recommended Reaction Conditions for NHS Ester Labeling of Proteins
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Recommended
Parameter Notes Reference
Range
Higher
Protein concentrations
_ 1-10 mg/mL . . [10][11]
Concentration improve labeling
efficiency.

The optimal ratio
should be determined
10- to 50-fold empirically. A 20-fold [7][10][12]

Molar Excess of

Linker )
excess is a common
starting point.
Buffers containing
) primary amines (e.g.,
) Amine-free (e.g., PBS, ] ] )
Reaction Buffer Tris, glycine) will [8][13]

HEPES
) compete with the

reaction.

A balance between
amine reactivity and

pH 7.2-85 NHS ester hydrolysis. [11][14]
Hydrolysis increases

at higher pH.

Incubation at 4°C can
Room Temperature or
Temperature 4°C be extended for [11]
sensitive proteins.

| Reaction Time | 30 - 60 minutes at RT; 2-4 hours at 4°C | Optimal time may need to be
determined empirically. |[7][8] |

Experimental Workflows and Diagrams

The overall process involves an initial amine labeling step followed by a bioorthogonal click
chemistry reaction.
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Step 1: Amine Labeling

Prepare Protein Solution Prepare Azido-PEG2-NHS Ester
(1-10 mg/mL in amine-free buffer, pH 7.2-8.5) (10 mM stock in anhydrous DMSO/DMF)

Incubate
(30-60 min at RT or 2-4h at 4°C)

Quench Reaction
(Optional, e.g., Tris buffer)

Purification 1
(Dialysis / SEC to remove excess linker)

Proceed to Click Chemistry

Step 2: Click Chemistry Conjugation

Azide-Labeled Protein Add Alkyne Payload

Click Reaction
(CuAAC or SPAAC conditions)

Purification 2
(Dialysis / SEC to remove excess reactants)

Final Characterized Conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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